Cas no 917766-58-6 (1,2-Benzenedicarboxylic acid, 4,5-diphosphono-)

• Product Name: 1,2-Benzenedicarboxylic acid, 4,5-diphosphono-
• CAS No: 917766-58-6
• MF: C₈H₈O₁₀P₂
• MW: 326.090644836426
• CID: 784755
• PubChem ID: 71428405
• Update Time: 2025-04-19

1,2-Benzenedicarboxylic acid, 4,5-diphosphono- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4,5-diphosphono-
• 4,5-diphosphonophthalic acid
• 917766-58-6
• 4,5-Diphosphonobenzene-1,2-dicarboxylic acid
• DTXSID80847132

• Inchi： 1S/C8H8O10P2/c9-7(10)3-1-5(19(13,14)15)6(20(16,17)18)2-4(3)8(11)12/h1-2H,(H,9,10)(H,11,12)(H2,13,14,15)(H2,16,17,18)
• InChI Key： XTGMUDWGODJALX-UHFFFAOYSA-N
• SMILES： P(C1C=C(C(=O)O)C(C(=O)O)=CC=1P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 325.95927044g/mol
• Monoisotopic Mass: 325.95927044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 190Ų